Cas no 2228463-60-1 (1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene)

• Product Name: 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene
• CAS No: 2228463-60-1
• MF: C₁₃H₁₇Cl
• MW: 208.727082967758
• CID: 6558285
• PubChem ID: 67170417
• Update Time: 2025-11-06

1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene
• 2228463-60-1
• SCHEMBL1811492
• EN300-1991670

• Inchi： 1S/C13H17Cl/c1-10(9-14)11-7-5-6-8-12(11)13(2,3)4/h5-8H,1,9H2,2-4H3
• InChI Key： FMIXFHGWMNONHH-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 208.1018782g/mol
• Monoisotopic Mass: 208.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene

Introduction to 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene (CAS No: 2228463-60-1)

1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene, identified by the chemical identifier CAS No: 2228463-60-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a tert-butyl group and a chloropropenyl substituent on a benzene ring, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The structural framework of 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene consists of a benzene core substituted with a tert-butyl group at the 1-position and a 3-chloroprop-1-en-2-yl group at the 2-position. The presence of these functional groups imparts distinct reactivity and interaction capabilities, making the compound a versatile intermediate in synthetic chemistry. The tert-butyl group, known for its steric hindrance, influences the electronic properties of the benzene ring, while the chloropropenyl moiety introduces polarity and potential sites for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzene ring, a common structural backbone in many bioactive molecules, combined with electron-withdrawing or donating substituents, can significantly influence the biological activity of a compound. The tert-butyl group enhances lipophilicity, which is often crucial for membrane permeability and bioavailability, while the chloropropenyl group can participate in hydrogen bonding or other non-covalent interactions with biological targets.

One of the most compelling aspects of 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene is its potential as a scaffold for drug discovery. Researchers have been investigating analogs of this compound for their ability to modulate various biological pathways. For instance, studies have suggested that derivatives of this molecule may exhibit anti-inflammatory or anti-cancer properties. The chloropropenyl group, in particular, has been shown to interact with enzymes and receptors in ways that could lead to therapeutic effects.

The synthesis of 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and subsequent substitution reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency. The use of computational methods to predict reaction outcomes and optimize conditions has become increasingly prevalent in modern synthetic chemistry.

From a computational chemistry perspective, the molecular mechanics and quantum mechanical properties of 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene have been extensively studied. Molecular dynamics simulations have provided insights into how this compound behaves in different environments, such as solvent systems or within biological membranes. Quantum mechanical calculations have helped elucidate the electronic structure and reactivity patterns, which are critical for understanding its potential biological interactions.

The pharmacokinetic profile of 1-tert-butyl-2-(3-chloroprop-1-en-2-yl)benzene is another area of active research. Studies using computational models have predicted its absorption, distribution, metabolism, and excretion (ADME) properties. These predictions are essential for designing clinical trials and optimizing dosing regimens. Additionally, high-throughput screening (HTS) methods have been employed to rapidly test the compound against large libraries of biological targets, identifying potential lead compounds for further development.

In recent clinical trials involving related compounds, researchers have observed promising results in terms of efficacy and safety. While 1-tert-butyl-2-(3-chloroprop-1-en-2-y benze ne) itself may not be directly tested in humans yet, its structural features suggest that it could be a valuable precursor for future drug candidates. The combination of its lipophilic nature and polar functional groups makes it an attractive candidate for oral administration or topical application.

The agrochemical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of pesticides and herbicides. The unique reactivity of its functional groups allows for modifications that can enhance its efficacy against pests while minimizing environmental impact. Green chemistry principles are being applied to develop more sustainable synthetic routes for these agrochemicals.

Future directions in the study of 1 - tert - but yl - 2 - ( 3 - chlor o prop - 1 - en - 2 - yl ) b en z e ne include exploring its role in medicinal chemistry beyond traditional drug discovery. Researchers are investigating its potential as an intermediate in material science applications, such as liquid crystals or organic electronics. The compound's ability to form stable complexes with other molecules makes it a promising candidate for these emerging technologies.

In conclusion, 1 - tert - but yl - 2 - ( 3 - ch lor o prop - 1 - en - 2 - yl ) b en z e ne ( CAS No : 2228463 - 60 - 1 ) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists , pharmacologists , and materials scientists alike . As research continues to uncover new possibilities , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation .